N-(2,5-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H19NO5/c1-20-12-8-9-14(21-2)13(10-12)18-17(19)11-23-16-7-5-4-6-15(16)22-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: RTHRAIKJLQNATR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C17H19NO5
• Molecular Weight: 317.34 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide, commonly known as DMAA, is a synthetic compound that has been widely used in scientific research. DMAA is a white crystalline powder that is soluble in water, ethanol, and chloroform. This compound has gained significant attention due to its potential applications in various fields, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of DMAA is not fully understood. However, it has been suggested that DMAA may act as a stimulant, similar to other compounds such as amphetamines. DMAA has been shown to increase the release of neurotransmitters such as dopamine and norepinephrine, which are involved in regulating mood, motivation, and reward.
Biochemical and Physiological Effects
DMAA has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to increase heart rate, blood pressure, and respiration rate, indicating that it has potent cardiovascular effects. DMAA has also been shown to increase the release of glucose from the liver, indicating that it may have metabolic effects as well.

Advantages and Limitations for Lab Experiments

DMAA has several advantages as a research tool. This compound is relatively easy to synthesize and is readily available from commercial suppliers. DMAA has also been shown to have potent effects on the central nervous system, making it a valuable tool for researchers studying the effects of drugs on behavior and cognition. However, DMAA also has several limitations. This compound is relatively unstable and may degrade over time, making it difficult to use in long-term studies. Additionally, DMAA has been shown to have potential cardiovascular risks, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving DMAA. One area of interest is the development of new synthetic analogs of DMAA that may have improved stability and potency. Another area of interest is the investigation of the long-term effects of DMAA on cardiovascular health, as well as its potential effects on other physiological systems. Finally, DMAA may be useful as a tool for investigating the mechanisms underlying drug addiction and dependence, and further research in this area may yield valuable insights into these complex processes.
Conclusion
In conclusion, DMAA is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been shown to possess a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. While DMAA has several advantages as a research tool, it also has several limitations, and further research is needed to fully understand its potential applications and risks.

Scientific Research Applications

DMAA has been extensively studied for its potential applications in scientific research. This compound has been shown to possess a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. DMAA has been used in studies investigating the effects of various drugs on the central nervous system, as well as in studies examining the mechanisms underlying drug addiction and dependence.